![molecular formula C17H22N2O3S B2636794 3-(dimethylamino)-N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)benzamide CAS No. 2034304-24-8](/img/structure/B2636794.png)
3-(dimethylamino)-N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)benzamide
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Description
3-(dimethylamino)-N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C17H22N2O3S and its molecular weight is 334.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Studies have been conducted on the synthesis, characterization, and evaluation of thiophene derivatives, highlighting their potential in various biological applications. For instance, the synthesis and antimicrobial activity of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates have been explored, demonstrating the methodological advancements in creating structurally diverse thiophene-containing compounds (Spoorthy et al., 2021).
Biological Activities
- Certain benzamide derivatives based on thiazole and thiazoline, including compounds with the dimethylamino group, have been synthesized and found to exhibit anti-inflammatory activity across specific concentration ranges. This suggests the therapeutic potential of structurally similar compounds in anti-inflammatory treatments (Lynch et al., 2006).
Structural and Mechanistic Insights
- The crystal structure of related thiophene-2-yl benzamide derivatives has been determined, providing insights into the molecular arrangement and potential interaction mechanisms that could influence the biological activity of similar compounds (Sharma et al., 2016).
Antimicrobial Evaluation
- Novel synthesis routes have led to the creation of thiophene derivatives with evaluated antimicrobial properties, indicating the importance of such compounds in the development of new antimicrobial agents. The synthesis and docking studies of 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides are an example of this research direction (Talupur et al., 2021).
Enaminone Complexes
- The synthesis, characterization, and bioactivity of enaminones, including 3-(dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one, have been reported. These studies highlight the potential biological applications of enaminone complexes, suggesting areas of application for similar compounds (Jeragh & Elassar, 2015).
Properties
IUPAC Name |
3-(dimethylamino)-N-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O3S/c1-19(2)15-5-3-4-13(10-15)17(21)18-11-16(22-8-7-20)14-6-9-23-12-14/h3-6,9-10,12,16,20H,7-8,11H2,1-2H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGXCCGRWZLZXFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC(=C1)C(=O)NCC(C2=CSC=C2)OCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.